molecular formula C12H12BrNO2S2 B265885 3-bromo-N-[2-(2-thienyl)ethyl]benzenesulfonamide

3-bromo-N-[2-(2-thienyl)ethyl]benzenesulfonamide

Cat. No. B265885
M. Wt: 346.3 g/mol
InChI Key: KKACUPLHFNMHCZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-bromo-N-[2-(2-thienyl)ethyl]benzenesulfonamide is a chemical compound that has been widely used in scientific research for its unique properties. This compound is also known as BTEB and is a sulfonamide derivative. BTEB is commonly used in the field of medicinal chemistry, drug discovery, and biochemical research.

Mechanism of Action

The mechanism of action of BTEB is related to its ability to inhibit carbonic anhydrase IX. Carbonic anhydrase IX is an enzyme that is overexpressed in many types of cancer cells and is involved in the regulation of pH in cancer cells. BTEB inhibits the activity of carbonic anhydrase IX, leading to a disruption of pH regulation in cancer cells. This disruption of pH regulation can lead to a decrease in the growth and survival of cancer cells.
Biochemical and Physiological Effects:
BTEB has been shown to have potent inhibitory activity against carbonic anhydrase IX, which is overexpressed in many types of cancer cells. BTEB has also been shown to inhibit the growth of cancer cells and induce apoptosis in cancer cells. In addition, BTEB has been used as a tool compound to investigate the role of carbonic anhydrase IX in cancer progression.

Advantages and Limitations for Lab Experiments

One of the advantages of using BTEB in lab experiments is its high potency against carbonic anhydrase IX. BTEB has also been shown to have a high selectivity for carbonic anhydrase IX over other isoforms of carbonic anhydrase. However, one of the limitations of using BTEB in lab experiments is its low solubility in water, which can make it difficult to prepare solutions for experiments.

Future Directions

There are several future directions for the use of BTEB in scientific research. One direction is the development of BTEB derivatives with improved solubility and potency against carbonic anhydrase IX. Another direction is the investigation of the role of carbonic anhydrase IX in other diseases, such as diabetes and obesity. Finally, BTEB can be used as a tool compound to investigate the role of carbonic anhydrase IX in cancer metastasis and drug resistance.
Conclusion:
In conclusion, BTEB is a sulfonamide derivative that has been widely used in scientific research for its unique properties. BTEB has been shown to have potent inhibitory activity against carbonic anhydrase IX, which is overexpressed in many types of cancer cells. BTEB has also been shown to inhibit the growth of cancer cells and induce apoptosis in cancer cells. In addition, BTEB has been used as a tool compound to investigate the role of carbonic anhydrase IX in cancer progression. There are several future directions for the use of BTEB in scientific research, including the development of BTEB derivatives with improved solubility and potency against carbonic anhydrase IX, the investigation of the role of carbonic anhydrase IX in other diseases, and the investigation of the role of carbonic anhydrase IX in cancer metastasis and drug resistance.

Synthesis Methods

The synthesis of BTEB involves the reaction of 3-bromoaniline and 2-thiophenylethylamine in the presence of sulfuric acid. The reaction mixture is then treated with sodium hydroxide to obtain the final product, BTEB. The yield of this reaction is usually high, and the purity of the final product can be improved by recrystallization.

Scientific Research Applications

BTEB has been widely used in scientific research for its unique properties. It has been found to have potent inhibitory activity against carbonic anhydrase IX (CA IX), which is overexpressed in many types of cancer cells. BTEB has also been shown to inhibit the growth of cancer cells and induce apoptosis in cancer cells. In addition, BTEB has been used as a tool compound to investigate the role of CA IX in cancer progression.

properties

Product Name

3-bromo-N-[2-(2-thienyl)ethyl]benzenesulfonamide

Molecular Formula

C12H12BrNO2S2

Molecular Weight

346.3 g/mol

IUPAC Name

3-bromo-N-(2-thiophen-2-ylethyl)benzenesulfonamide

InChI

InChI=1S/C12H12BrNO2S2/c13-10-3-1-5-12(9-10)18(15,16)14-7-6-11-4-2-8-17-11/h1-5,8-9,14H,6-7H2

InChI Key

KKACUPLHFNMHCZ-UHFFFAOYSA-N

SMILES

C1=CC(=CC(=C1)Br)S(=O)(=O)NCCC2=CC=CS2

Canonical SMILES

C1=CC(=CC(=C1)Br)S(=O)(=O)NCCC2=CC=CS2

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.